2,4-Dinitro-(difluoromethoxy)benzene

• IUPAC Name: 1-(difluoromethoxy)-2,4-dinitrobenzene
• InChI: InChI=1S/C7H4F2N2O5/c8-7(9)16-6-2-1-4(10(12)13)3-5(6)11(14)15/h1-3,7H
• InChI Key: CLUWZOVOBMPXSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])OC(F)F
• Molecular Formula: C7H4F2N2O5
• Molecular Weight: 234.11 g/mol

Description

2,4-Dinitro-(difluoromethoxy)benzene, or 2,4-DNFMB, is an organic compound with a wide range of applications in scientific research. It is a dinitrobenzene derivative with two fluorine atoms substituted for two of the nitro groups. 2,4-DNFMB has a variety of uses due to its unique properties, including as a reagent in organic synthesis, a reactant in chemical reactions, and a pharmaceutical intermediate.

Scientific Research Applications

2,4-DNFMB has a variety of applications in scientific research. It is used as a reagent in organic synthesis, as a reactant in chemical reactions, and as a pharmaceutical intermediate. It is also used in the synthesis of other organic compounds, such as 2,4-dinitrobenzyl alcohols and 2,4-dinitrophenylhydrazones. Additionally, 2,4-DNFMB is used as a catalyst in the synthesis of 2,3-dinitrophenylhydrazones, and as a reagent in the synthesis of 1,2-dinitrobenzene derivatives.

Mechanism of Action

2,4-DNFMB is a highly reactive compound, and its mechanism of action is related to its reactivity. In particular, the two fluorine atoms in the molecule can act as electron-withdrawing groups, making the molecule more reactive. This increased reactivity allows the molecule to be used as a reagent in organic synthesis and as a catalyst in chemical reactions.
Biochemical and Physiological Effects
2,4-DNFMB is not known to have any significant biochemical or physiological effects. It is not known to be toxic, and it has not been found to be carcinogenic or mutagenic.

Advantages and Limitations for Lab Experiments

2,4-DNFMB has several advantages for use in laboratory experiments. It is highly reactive and can be used as a reagent in organic synthesis and as a catalyst in chemical reactions. It is also relatively inexpensive and easy to obtain. However, 2,4-DNFMB also has some limitations. It is a volatile compound, and it can be difficult to handle and store. Additionally, it is not soluble in water, so it must be used in an organic solvent.

Future Directions

There are several potential future directions for research involving 2,4-DNFMB. One possible direction is to explore its use as a pharmaceutical intermediate. Additionally, further research could be done to explore its potential as a catalyst in the synthesis of other organic compounds. Additionally, research could be done to determine its potential as a reactant in other chemical reactions. Finally, further research could be done to explore its potential applications in other areas, such as materials science and nanotechnology.

Synthesis Methods

2,4-DNFMB can be synthesized from 2,4-dinitrochlorobenzene by the difluoromethoxy group replacement method. This method involves the reaction of 2,4-dinitrochlorobenzene with anhydrous potassium fluoride in anhydrous dimethyl sulfoxide (DMSO) at room temperature. The reaction proceeds in two steps: first, the formation of 2,4-dinitrofluorobenzene, and then the replacement of the chlorine atom with a difluoromethoxy group. The reaction is highly efficient, with yields of up to 99%.